![molecular formula C21H21ClN2O B6172625 1-(2-{[1,1'-biphenyl]-4-yl}-2-oxoethyl)-4-(dimethylamino)pyridin-1-ium chloride CAS No. 1039396-82-1](/img/no-structure.png)
1-(2-{[1,1'-biphenyl]-4-yl}-2-oxoethyl)-4-(dimethylamino)pyridin-1-ium chloride
Overview
Description
Pyridinium salts are structurally diverse and are found in many natural products and bioactive pharmaceuticals . They have played an intriguing role in a wide range of research topics .
Synthesis Analysis
Pyridinium salts have various synthetic routes . A catalyst-free synthesis of N-pyridin-2-yl, N-quinolin-2-yl, and N-isoquinolin-1-yl carbamates utilizes easily accessible N-hetaryl ureas and alcohols .Molecular Structure Analysis
The molecular structure of pyridinium salts is quite diverse . They are important as pyridinium ionic liquids, as pyridinium ylides, as anti-microbial, anti-cancer, anti-malarial and anti-cholinesterase inhibitors, as well as their applications in materials science and biological issues related to gene delivery .Chemical Reactions Analysis
Pyridinium salts have a wide range of reactivity . The reaction of 1-amidopyridin-1-ium salt with aminal followed by reductive cleavage of the N–N bond is one example .Physical And Chemical Properties Analysis
The physical and chemical properties of pyridinium salts can vary widely depending on their structure .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-(2-{[1,1'-biphenyl]-4-yl}-2-oxoethyl)-4-(dimethylamino)pyridin-1-ium chloride' involves the reaction of 4-(dimethylamino)pyridine with 1-(4-bromophenyl)-2-bromoethanone, followed by reaction with 1,1'-biphenyl-4-carbaldehyde to form the final product.", "Starting Materials": [ "4-(dimethylamino)pyridine", "1-(4-bromophenyl)-2-bromoethanone", "1,1'-biphenyl-4-carbaldehyde", "Sodium chloride", "Potassium carbonate", "Methanol", "Acetone", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: 4-(dimethylamino)pyridine is reacted with 1 equivalent of sodium chloride and 2 equivalents of potassium carbonate in methanol to form the corresponding chloride salt.", "Step 2: 1-(4-bromophenyl)-2-bromoethanone is added to the reaction mixture from step 1 and the mixture is stirred at room temperature for 24 hours.", "Step 3: The reaction mixture from step 2 is filtered and the filtrate is concentrated under reduced pressure to obtain a crude product.", "Step 4: The crude product from step 3 is dissolved in acetone and 1,1'-biphenyl-4-carbaldehyde is added to the solution. The mixture is stirred at room temperature for 24 hours.", "Step 5: The reaction mixture from step 4 is filtered and the filtrate is concentrated under reduced pressure to obtain a crude product.", "Step 6: The crude product from step 5 is dissolved in ethyl acetate and washed with water. The organic layer is separated and dried over anhydrous sodium sulfate.", "Step 7: The dried organic layer from step 6 is concentrated under reduced pressure to obtain the final product as a white solid." ] } | |
CAS RN |
1039396-82-1 |
Product Name |
1-(2-{[1,1'-biphenyl]-4-yl}-2-oxoethyl)-4-(dimethylamino)pyridin-1-ium chloride |
Molecular Formula |
C21H21ClN2O |
Molecular Weight |
352.9 |
Purity |
95 |
Origin of Product |
United States |
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